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Compound of Interest

Compound Name: Ethyl 2-iodooxazole-4-carboxylate

Cat. No.: B1394224

Overview of the Synthetic Pathway

The synthesis of Ethyl 2-iodooxazole-4-carboxylate is efficiently achieved through a two-step
sequence. The first step involves the construction of the oxazole ring via a Hantzsch-type
synthesis to form Ethyl 2-aminooxazole-4-carboxylate. This intermediate is then converted to
the final iodo-derivative in the second step through a Sandmeyer reaction, which involves
diazotization of the amino group followed by displacement with iodide.
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Step 1: Hantzsch-Type Oxazole Synthesis

Ethyl Bromopyruvate

Ethanol, Reflux

Ethyl 2-aminooxazole-4-carboxylate

1. NaNO2, H2504
2.KI

Step 2: Sandmeyer lodination

Ethyl 2-iodooxazole-4-carboxylate

NaNO2, H2S04
Ethyl 2-aminooxazole- 0-5°C Diazonium Salt ENEEL Ethyl 2-iodooxazole-
4-carboxylate Intermediate 4-carboxylate
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¢ To cite this document: BenchChem. [Starting materials for Ethyl 2-iodooxazole-4-carboxylate
synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394224+#starting-materials-for-ethyl-2-iodooxazole-
4-carboxylate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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